Cas no 2172633-63-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid
- EN300-1530041
- 2172633-63-3
- 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-3-8-18(15-24(29)30)28-25(31)17(2)13-14-27-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-13,18,23H,3,8,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/b17-13+
- InChI Key: DFXFVLSDWGXZEK-GHRIWEEISA-N
- SMILES: O(C(NC/C=C(\C)/C(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530041-0.05g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-0.1g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-0.25g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-0.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-1.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-2.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-5.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-10.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530041-50mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530041-100mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid |
2172633-63-3 | 100mg |
$2963.0 | 2023-09-26 |
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid
Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid (CAS No. 2172633-63-3)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid, identified by its CAS number 2172633-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethyl moiety and an amidohexanoic acid backbone, contribute to its distinctive chemical and biological properties.
The fluoren-9-ylmethyl group is a key structural element that imparts certain electronic and steric properties to the molecule. Fluorene derivatives are well-known for their stability and fluorescence characteristics, which make them valuable in various applications, including as probes in biochemical assays and as components in materials science. In the context of pharmaceuticals, the incorporation of fluorene-based groups can enhance the solubility and bioavailability of drug candidates, as well as influence their interactions with biological targets.
The amino and carboxylic acid functionalities in the molecule are critical for its role as a building block in peptide mimetics and drug design. The presence of these groups allows for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For instance, the methylene group between the amino and carboxylic acid functionalities provides a flexible linker that can be exploited to optimize binding interactions with biological targets.
Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid. Molecular docking studies have revealed that this compound can interact with various protein targets, suggesting potential applications in modulating enzymatic activity and signal transduction pathways. These insights have been instrumental in guiding the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases.
In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in disease pathways. For example, modifications to the fluoren-9-ylmethyl group have been shown to enhance binding affinity to specific enzyme active sites, leading to more potent inhibition. Additionally, the amidohexanoic acid backbone has been found to improve pharmacokinetic profiles by enhancing metabolic stability and reducing degradation rates in vivo.
The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. The use of high-resolution spectroscopic methods (e.g., NMR, mass spectrometry) ensures the purity and structural integrity of the final product.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By leveraging its unique structural features, researchers can design analogs with enhanced potency, selectivity, and reduced side effects. The fluoren-9-ylmethyl moiety serves as a handle for further derivatization, allowing chemists to explore diverse chemical space. This flexibility has led to the development of several novel compounds with therapeutic promise.
The pharmacological profile of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid has been further investigated through preclinical studies. These studies have highlighted its potential in modulating pathways associated with cancer progression, neurodegeneration, and autoimmune diseases. The compound's ability to interact with multiple targets makes it an attractive candidate for polypharmacological approaches, which aim to address complex diseases by simultaneously targeting several disease-related pathways.
Future research directions include exploring the role of this compound in combination therapies and evaluating its efficacy in animal models. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of lead compounds derived from this scaffold. By leveraging artificial intelligence (AI) tools for virtual screening and molecular design, researchers can predict new analogs with optimized properties more efficiently than traditional methods alone.
The industrial significance of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid cannot be overstated. Its applications extend beyond academic research into commercial drug development pipelines. Pharmaceutical companies are increasingly investing in innovative molecules like this one due to their potential to address unmet medical needs. As regulatory pathways for novel therapeutics continue to evolve, compounds with unique mechanisms of action are likely to gain favor among clinicians and patients alike.
In conclusion,3-4-( ({(9H-fluorenine)-methylene}-carbonylamino)-2-methylbuten-amido-hexanoic acid (CAS No 21726336 63 3) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its distinctive structure,fluorene-based moiety,and versatile functional groups make it a valuable tool for drug discovery efforts aimed at treating a wide range of diseases. As research progresses,this compound is poised to play an increasingly important role in developing next-generation therapeutics that meet global healthcare challenges effectively.
2172633-63-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)